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A Comparative Guide to Indium Antimonide
(InSb) in Infrared Detection
For researchers, scientists, and drug development professionals, selecting the optimal infrared

detector is paramount for achieving accurate and reliable experimental results. This guide

provides a comprehensive comparison of Indium Antimonide (InSb) detectors with other

common alternatives, supported by key performance data and detailed experimental

methodologies.

Indium Antimonide (InSb) detectors are a cornerstone technology for mid-wavelength infrared

(MWIR) applications, renowned for their high sensitivity and rapid response times. As a

photovoltaic detector, InSb generates a voltage in response to incident infrared radiation, a

characteristic that contributes to its excellent performance metrics. However, like all detector

technologies, it possesses a unique set of operational parameters that make it more or less

suitable for specific applications when compared to other materials such as Mercury Cadmium

Telluride (MCT), Lead Sulfide (PbS), Lead Selenide (PbSe), and Vanadium Oxide (VOx)

microbolometers.

Quantitative Performance Comparison
To facilitate a clear and objective comparison, the following table summarizes the key

performance indicators for InSb and its primary alternatives. These values represent typical

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b141171?utm_src=pdf-interest
https://www.benchchem.com/product/b141171?utm_src=pdf-body
https://www.benchchem.com/product/b141171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ranges and can vary based on specific detector design, manufacturing processes, and

operating conditions.

Parameter

Indium

Antimonide

(InSb)

Mercury

Cadmium

Telluride

(MCT)

Lead Sulfide

(PbS)

Lead

Selenide

(PbSe)

Vanadium

Oxide (VOx)

Spectral

Range (µm)
1.0 - 5.5[1]

SWIR,

MWIR, LWIR

(Tunable)

1.0 - 3.0[2] 1.0 - 5.5[2]

LWIR

(Typically 8 -

14)

Peak

Detectivity

(D) (cm·Hz¹/

²/W)*

>1 x 10¹¹
>1 x 10¹¹

(MWIR)

1 x 10¹¹

(Cooled)

>1 x 10¹⁰

(Uncooled)[3]

[4]

Not

applicable

(NETD used)

Operating

Temperature

(K)

Cryogenic

(~77-80)[5]

Cryogenic

(~77) to 200+

(HOT)[6][7]

Uncooled to

TE Cooled

Uncooled to

TE Cooled[2]

Uncooled

(Room

Temperature)

Response

Time

<1 µs to

nanoseconds

Nanoseconds

to <1 µs[8]

Microseconds

to

milliseconds[

9][10]

~2 µs[2]

Milliseconds

(typically 8-15

ms)[11]

Detector

Type
Photovoltaic

Photoconduct

ive/Photovolt

aic

Photoconduct

ive

Photoconduct

ive

Thermal

(Bolometer)

Key Performance Indicators Explained
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Fundamental Detector Properties
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Key Interdependencies of Infrared Detector Performance Metrics.

Experimental Protocols
Accurate and reproducible data are the bedrock of scientific advancement. The following

sections outline the methodologies for measuring the key performance parameters of infrared

detectors.

Measurement of Specific Detectivity (D)*
Specific detectivity (D*) is a primary figure of merit for comparing the sensitivity of different

infrared detectors. It normalizes the signal-to-noise ratio to a 1 Hz bandwidth and a 1 cm²

detector area.

Experimental Setup:

Infrared Source: A calibrated blackbody radiation source with a precisely controllable

temperature.
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Chopper: A mechanical chopper to modulate the infrared radiation at a specific frequency

(e.g., 1 kHz).

Detector under Test (DUT): The infrared detector (InSb, MCT, PbS, or PbSe) mounted in a

dewar with a temperature controller to maintain its specified operating temperature. For

cryogenic detectors, a liquid nitrogen or closed-cycle Stirling cooler is used.

Preamplifier: A low-noise preamplifier matched to the impedance of the detector.

Lock-in Amplifier: To measure the root-mean-square (RMS) signal voltage from the detector

at the chopping frequency.

True RMS Voltmeter: To measure the RMS noise voltage from the detector with the

blackbody source turned off.

Optics: A lens or mirror system to focus the radiation from the blackbody onto the detector's

active area.

Apertures: To precisely define the area of the blackbody source and the distance to the

detector.

Methodology:

System Calibration: The radiant power incident on the detector is calculated using the

Stefan-Boltzmann law, considering the blackbody temperature, the areas of the blackbody

aperture and the detector, the distance between them, and the transmission of any optics.

Signal Measurement: The blackbody source is set to a known temperature (e.g., 500 K). The

infrared radiation is modulated by the chopper, and the resulting AC signal from the detector

is amplified and measured using the lock-in amplifier.

Noise Measurement: The blackbody source is turned off or blocked. The RMS noise voltage

from the detector is measured over a specific bandwidth using the true RMS voltmeter.

D Calculation:* The specific detectivity is calculated using the following formula:

D* = (√A * √Δf) / NEP
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Where:

A is the detector area in cm².

Δf is the measurement bandwidth in Hz.

NEP is the Noise Equivalent Power, calculated as the incident radiant power that produces

a signal-to-noise ratio of 1.

Measurement of Spectral Response
The spectral response characterizes the detector's sensitivity as a function of the wavelength of

the incident radiation.

Experimental Setup:

Broadband Infrared Source: A stable source of infrared radiation, such as a Globar or a high-

temperature blackbody.

Monochromator or Fourier Transform Infrared (FTIR) Spectrometer: To select and scan

through specific wavelengths of infrared radiation.

Detector under Test (DUT): Mounted and cooled as described for the D* measurement.

Reference Detector: A detector with a known and flat spectral response over the wavelength

range of interest (e.g., a pyroelectric detector).

Chopper and Lock-in Amplifier: Used with the monochromator setup to improve the signal-to-

noise ratio.

Methodology (using a Monochromator):

The broadband infrared radiation is passed through the monochromator.

The output of the monochromator, a narrow band of infrared radiation, is directed alternately

to the DUT and the reference detector.
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The signals from both detectors are recorded at each wavelength as the monochromator

scans through the desired spectral range.

The spectral response of the DUT is calculated by dividing its measured signal at each

wavelength by the signal from the reference detector and multiplying by the known spectral

response of the reference detector.

Measurement of Response Time
Response time characterizes how quickly a detector can respond to a change in incident

radiation. It is often defined as the time it takes for the detector output to rise from 10% to 90%

of its final value in response to a step input of radiation.

Experimental Setup:

Pulsed Infrared Source: A pulsed infrared laser or a high-speed modulated LED with a

known, fast rise time.

Detector under Test (DUT): Connected to a high-speed preamplifier.

High-Speed Oscilloscope: To capture and measure the detector's output waveform.

Methodology:

The detector is illuminated with a short pulse of infrared radiation from the pulsed source.

The output signal from the detector is captured by the high-speed oscilloscope.

The rise time (and fall time) of the detector's output pulse is measured directly from the

oscilloscope trace.

The response time is often limited by the RC time constant of the detector and its associated

electronics.

Logical Workflow for Detector Selection
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Start
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Decision workflow for selecting an appropriate infrared detector.

Conclusion
Indium Antimonide (InSb) infrared detectors offer exceptional performance, particularly in the

mid-wavelength infrared spectrum, characterized by high detectivity and fast response times.

This makes them an ideal choice for a wide range of scientific and research applications where

sensitivity and speed are critical. However, their cryogenic cooling requirement introduces

complexity and cost compared to uncooled alternatives like VOx microbolometers or

thermoelectrically cooled PbS and PbSe detectors. Mercury Cadmium Telluride (MCT)

detectors provide greater flexibility in tuning the spectral response but can be a more
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expensive option. Ultimately, the selection of the most suitable infrared detector hinges on a

thorough evaluation of the specific experimental requirements, weighing the trade-offs between

performance, operating conditions, and cost. This guide provides the foundational data and

methodologies to make an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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